N-[(4,5-dicyclopropyl-1,2,4-triazol-3-yl)methyl]-2-(1,3,5-trimethylpyrazol-4-yl)propanamide

• IUPAC Name: N-[(4,5-dicyclopropyl-1,2,4-triazol-3-yl)methyl]-2-(1,3,5-trimethylpyrazol-4-yl)propanamide
• InChI: InChI=1S/C18H26N6O/c1-10(16-11(2)22-23(4)12(16)3)18(25)19-9-15-20-21-17(13-5-6-13)24(15)14-7-8-14/h10,13-14H,5-9H2,1-4H3,(H,19,25)
• InChI Key: NVTSJWDJTSSMCO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C)C)C(C)C(=O)NCC2=NN=C(N2C3CC3)C4CC4
• Molecular Formula: C18H26N6O
• Molecular Weight: 342.4 g/mol

Description

N-[(4,5-dicyclopropyl-1,2,4-triazol-3-yl)methyl]-2-(1,3,5-trimethylpyrazol-4-yl)propanamide is a complex organic compound featuring a triazole and pyrazole moiety. This compound is of significant interest due to its potential applications in various fields such as medicinal chemistry, agrochemicals, and materials science. The presence of both triazole and pyrazole rings in its structure suggests it may exhibit diverse biological activities and chemical reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(4,5-dicyclopropyl-1,2,4-triazol-3-yl)methyl]-2-(1,3,5-trimethylpyrazol-4-yl)propanamide typically involves multi-step organic reactions. A common synthetic route might include:

Formation of the Triazole Ring: The triazole ring can be synthesized via a cyclization reaction involving a hydrazine derivative and a suitable nitrile compound under acidic or basic conditions.

Attachment of the Cyclopropyl Groups: The cyclopropyl groups can be introduced through a cyclopropanation reaction, often using diazo compounds and transition metal catalysts.

Synthesis of the Pyrazole Ring: The pyrazole ring is usually formed by the condensation of a 1,3-diketone with hydrazine or its derivatives.

Coupling of the Triazole and Pyrazole Rings: The final step involves coupling the triazole and pyrazole rings through a suitable linker, often using a nucleophilic substitution reaction.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic steps to ensure high yield and purity. This could include the use of continuous flow reactors, advanced purification techniques, and the development of robust catalytic systems to streamline the synthesis process.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the cyclopropyl groups or the nitrogen atoms in the triazole and pyrazole rings.

Reduction: Reduction reactions may target the triazole or pyrazole rings, potentially leading to the formation of dihydro derivatives.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, hydrogen peroxide, or m-chloroperbenzoic acid.

Reducing Agents: Sodium borohydride, lithium aluminum hydride, or catalytic hydrogenation.

Substitution Reagents: Halogenating agents (e.g., N-bromosuccinimide), alkylating agents (e.g., alkyl halides), or acylating agents (e.g., acyl chlorides).

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield hydroxylated derivatives, while substitution reactions could introduce various alkyl or acyl groups.

Scientific Research Applications

Chemistry

In chemistry, N-[(4,5-dicyclopropyl-1,2,4-triazol-3-yl)methyl]-2-(1,3,5-trimethylpyrazol-4-yl)propanamide is studied for its potential as a building block in the synthesis of more complex molecules. Its unique structure allows for the exploration of new reaction mechanisms and the development of novel synthetic methodologies.

Biology

Biologically, this compound may exhibit antimicrobial, antifungal, or anticancer activities due to the presence of the triazole and pyrazole rings, which are known to interact with various biological targets.

Medicine

In medicine, the compound could be investigated for its potential as a therapeutic agent. The triazole ring is a common motif in many drugs, suggesting that this compound might have pharmacological properties worth exploring.

Industry

Industrially, the compound could be used in the development of new materials with specific properties, such as polymers or coatings, due to its stable and versatile chemical structure.

Mechanism of Action

The mechanism of action of N-[(4,5-dicyclopropyl-1,2,4-triazol-3-yl)methyl]-2-(1,3,5-trimethylpyrazol-4-yl)propanamide likely involves interaction with specific molecular targets, such as enzymes or receptors. The triazole and pyrazole rings can form hydrogen bonds, coordinate with metal ions, or participate in π-π stacking interactions, influencing various biochemical pathways.

Comparison with Similar Compounds

Similar Compounds

1,2,4-Triazole Derivatives: Compounds like fluconazole and voriconazole, which are used as antifungal agents.

Pyrazole Derivatives: Compounds such as celecoxib, a nonsteroidal anti-inflammatory drug.

Uniqueness

What sets N-[(4,5-dicyclopropyl-1,2,4-triazol-3-yl)methyl]-2-(1,3,5-trimethylpyrazol-4-yl)propanamide apart is the combination of both triazole and pyrazole rings in a single molecule, along with the presence of cyclopropyl groups. This unique structure may confer distinct biological activities and chemical reactivity not observed in simpler triazole or pyrazole derivatives.